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Compound of Interest

Compound Name: Amfenac-d5

Cat. No.: B12388588

Amfenac-d5: A Technical Guide to Safety and
Handling

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Amfenac-d5 is not publicly
available. This guide has been compiled from publicly accessible data for Amfenac-d5 and its
non-deuterated analogue, Amfenac sodium, supplemented with general principles of laboratory
safety. The information provided herein should be used as a guide and not as a substitute for a
formal risk assessment conducted by qualified professionals.

Chemical Identity

Amfenac-d5 is the deuterated form of Amfenac, a non-steroidal anti-inflammatory drug
(NSAID). Stable isotope-labeled compounds like Amfenac-d5 are primarily used as internal
standards in analytical and research applications.
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Identifier Information

2-Amino-3-(benzoyl-d5)benzeneacetic Acid
Sodium Salt

Chemical Name

Amfenac-d5 Sodium Salt, [2-Amino-3-(benzoyl-

Synonyms ) )
d5)phenyl]acetic Acid

Molecular Formula C1sH7DsNNaOs

Molecular Weight 282.29 g/mol

Parent Drug Amfenac

Hazard Identification (Inferred)

The specific hazards of Amfenac-d5 have not been fully characterized. The following potential
hazards are inferred from its parent compound, Amfenac, and the general toxicological profile
of NSAIDs.

Hazard Category Potential Hazard

o Based on data for Amfenac sodium, it may be
Acute Toxicity (Oral) harmful if swallowed

. _ o May cause skin irritation upon prolonged or
Skin Corrosion/Irritation
repeated contact.

Eye Damage/Irritation May cause eye irritation.

Prolonged or repeated exposure may cause
Target Organ Toxicity damage to the gastrointestinal tract, kidneys,

and liver, which is a known risk for NSAIDs.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Amfenac-d5 and ensure
the safety of laboratory personnel.
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Aspect

Precaution

Storage

Store in a tightly sealed container in a cool, dry,
and dark place. Recommended storage
temperatures are -20°C for long-term storage

(up to 1 year) and 2-8°C for short-term storage.

[1]

Handling

Use in a well-ventilated area or under a fume
hood. Avoid inhalation of dust.[2][3][4][5] Avoid
contact with skin and eyes. Wear appropriate

personal protective equipment (PPE).

Hygiene

Wash hands thoroughly after handling. Do not
eat, drink, or smoke in areas where the

compound is handled.

First-Aid Measures (General Guidance)

In the absence of specific data for Amfenac-d5, the following general first-aid measures for

chemical exposure should be followed.

Exposure Route

First-Aid Measure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water. If irritation

persists, seek medical attention.

Move the exposed person to fresh air. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.
) Do not induce vomiting. Wash out the mouth
Ingestion

with water. Seek immediate medical attention.
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Toxicological Data (Amfenac Sodium)

The following toxicological data is for the non-deuterated form, Amfenac sodium, and should be
considered indicative for Amfenac-d5. The primary mechanism of toxicity for Amfenac is the
inhibition of cyclooxygenase (COX) enzymes, which can lead to gastrointestinal and renal

adverse effects.

Parameter Value Species Rout-e _Of .
Administration

LD50 1190 mg/kg Male Mice Oral

LD50 1450 mg/kg Female Mice Oral

LD50 580 mg/kg Male Mice Subcutaneous
LD50 625 mg/kg Female Mice Subcutaneous
LD50 540 mg/kg Male Mice Intramuscular
LD50 610 mg/kg Female Mice Intramuscular
LD50 550 mg/kg Male Mice Intravenous
LD50 630 mg/kg Female Mice Intravenous
LD50 790 mg/kg Male Mice Intraperitoneal
LD50 710 mg/kg Female Mice Intraperitoneal

Experimental Protocols and Visualizations

As no specific experimental protocols for the safety assessment of Amfenac-d5 are available,
a generalized workflow for the safe handling of chemical compounds in a research setting is
provided below.

Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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